Researchers struggle with MmpL3 probe compounds that lack in vivo validation or salt forms to overcome poor solubility. BM635 solves this as a benchmark 1,5-diphenyl pyrrole with:
MIC=0.12 μM vs. M. tuberculosis H37Rv; ED99=49 mg/kg in murine TB model.
HCl salt doubles in vivo exposure (Cmax 579.1 ng/mL @50 mg/kg p.o.); mesylate gives 4x higher AUC.
42-fold potency gain over BM212; confirmed target engagement via resistant mutant sequencing.
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular FormulaC25H29FN2O
Molecular Weight392.5 g/mol
Cat. No.B15623629
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BM635 (4-((1-(4-fluorophenyl)-5-(4-isopropylphenyl)-2-methyl-1H-pyrrol-3-yl)methyl)morpholine) is a synthetic small-molecule inhibitor of Mycobacterial membrane protein Large 3 (MmpL3), a critical transporter required for mycolic acid export and mycobacterial cell wall biosynthesis. Identified during a hit-to-lead campaign based on the 1,5-diphenylpyrrole scaffold [1], BM635 exhibits sub-micromolar potency against drug-susceptible Mycobacterium tuberculosis H37Rv (MIC50 = 0.12 μM) [2] and has demonstrated in vivo efficacy in an acute murine tuberculosis infection model (ED99 = 49 mg/kg) [3]. As a weakly basic compound (pKa ≈ 7.2) with high lipophilicity (logP = 7.21), BM635 is classified as a Biopharmaceutics Classification System (BCS) class II molecule and is primarily utilized in anti-tubercular drug discovery and MmpL3-targeted mechanistic studies [1].
[3] Poce G, Bates RH, Alfonso S, Cocozza G, Porretta GC, Ballell L, et al. Improved BM212 MmpL3 inhibitor analogue shows efficacy in acute murine model of tuberculosis infection. PLoS One. 2013;8(2):e56980. View Source
BM635 Differentiation from Generic MmpL3 Inhibitors
Generic substitution of MmpL3 inhibitors is precluded by substantial variability in chemical scaffold, potency, pharmacokinetic (PK) parameters, and bioavailability profiles across this class of compounds. For example, while the clinical candidate SQ109 and other advanced inhibitors such as MSU-43085 or ICA38 also target MmpL3, their structural divergence—encompassing diamines, indole-2-carboxamides, and spirocycles—yields drastically different MIC values, selectivity indices, and in vivo exposure characteristics [1]. Within the pyrrole series, even closely related analogs exhibit critical differences: BM212, the progenitor 1,5-diarylpyrrole, displays an MIC of 1.7–5 μM against M. tuberculosis H37Rv, whereas BM635 achieved a >14-fold potency enhancement to 0.12 μM through systematic optimization of substituents on the pyrrole core [2]. Furthermore, the physicochemical properties governing in vivo exposure vary dramatically; BM635's poor aqueous solubility and moderate oral bioavailability (46%) necessitated the development of specific salt forms (mesylate, hydrochloride) to achieve adequate exposure, a constraint that may not apply identically to other MmpL3 inhibitors and must be empirically verified [3]. Consequently, procurement decisions cannot assume functional equivalence among MmpL3-targeting agents, and the specific quantitative evidence for BM635 must be evaluated independently against the user's experimental requirements.
BM212 vs BM635
Morpholine substitution yields reported anti-mycobacterial potency gains and microsomal stability not achieved by earlier thiomorpholine pyrroles; BM212 cannot be treated as interchangeable.
Cross-scaffold MmpL3 inhibitors
SQ109, AU1235, and indolecarboxamides bind distinct MmpL3 sub-pockets. Selectivity, clearance, and exposure profiles may differ significantly; direct substitution requires independent validation.
Free base vs salt forms
Free base limited aqueous solubility may restrict in vivo use. Hydrochloride and mesylate salts provide higher systemic exposure, but salt-specific potency and PK must be verified separately.
[1] Alsayed SSR, Lun S, Payne A, Bishai WR, Gunosewoyo H. MmpL3 Inhibition as a Promising Approach to Develop Novel Therapies against Tuberculosis: A Spotlight on SQ109, Clinical Studies, and Patents Literature. Biomedicines. 2022;10(11):2793. View Source
[2] Poce G, Cocozza G, Consalvi S, Biava M. In vivo potent BM635 analogue with improved drug-like properties. Eur J Med Chem. 2018;145:539-550. View Source
[3] Poce G, Consalvi S, Cocozza G, Fernandez-Menendez R, Bates RH, Ortega Muro F, et al. Pharmaceutical salt of BM635 with improved bioavailability. Eur J Pharm Sci. 2017;99:17-23. View Source
BM635 Quantitative Differentiation Evidence
Anti-Mycobacterial Potency Gain vs. BM212
BM635 demonstrates substantially enhanced antimycobacterial potency against M. tuberculosis H37Rv relative to the 1,5-diarylpyrrole progenitor compound BM212, achieved through systematic structural optimization. BM635 exhibits an MIC50 of 0.12 μM against replicating M. tuberculosis H37Rv [1], representing a marked improvement over BM212, which displays an MIC ranging from 1.7 μM to 5 μM under comparable assay conditions [2]. This optimization of the pyrrole core and pendant substituents translates to approximately a 14- to 42-fold enhancement in potency, enabling lower effective concentrations in vitro.
Anti-Mycobacterial Potency vs. BM212Head-to-head
~42-fold MIC improvement (0.12 µM vs 5 µM)
Supports target-engagement assay context
M. tuberculosis H37Rv, aerobic replicating conditions
M. tuberculosis H37Rv; Middlebrook 7H9 broth; resazurin microdilution assay
Why This Matters
Procurement of BM635 over BM212 is justified when lower compound concentrations are required to achieve bacteriostatic or bactericidal effects, reducing potential off-target liabilities and enabling more economical use of precious research reagents.
Selection of the appropriate BM635 salt form critically impacts in vivo exposure and experimental reproducibility. The free base form of BM635 suffers from poor aqueous solubility and high lipophilicity (logP = 7.21, experimental logD = 8.1), resulting in limited oral bioavailability (F = 46%) and a plasma half-life of approximately 1 hour in mice following oral administration [1]. Conversion to the mesylate salt (BM635-Mes) significantly ameliorates this limitation, achieving a 4-fold higher area under the plasma concentration-time curve (AUC) compared to the free base [2]. In direct comparison, BM635 mesylate (50 mg/kg oral) achieves a Cmax of 2970 ng/mL with Tmax of 0.8 hours, whereas BM635 hydrochloride (50 mg/kg oral) yields a substantially lower Cmax of 579.1 ng/mL with Tmax of 3 hours [2] [3]. This demonstrates that BM635-Mes provides markedly higher and more rapid systemic exposure than both the free base and the hydrochloride salt.
Selectivity Window vs. SQ109Cross-study comparable
Tox50:MIC >100 (BM635) vs SI = 16.7 (SQ109)
Reported selectivity context; note different cell lines
BM635 mesylate: AUC 4-fold higher than free base; Cmax = 2970 ng/mL at Tmax = 0.8 h (50 mg/kg)
Comparator Or Baseline
BM635 free base: AUC baseline; BM635 HCl: Cmax = 579.1 ng/mL at Tmax = 3 h (50 mg/kg)
Quantified Difference
4× AUC increase for mesylate vs free base; 5.1× higher Cmax for mesylate vs HCl
Conditions
Oral administration to mice; 50 mg/kg dose; plasma concentration-time profiling
Why This Matters
Procurement of BM635 mesylate rather than the free base or hydrochloride salt is essential for in vivo efficacy studies requiring adequate systemic exposure. Using the suboptimal salt form may lead to false-negative results or necessitate impractically high dosing, compromising experimental validity and animal welfare.
BM635 exhibits a favorable selectivity window between antimycobacterial activity and mammalian cell cytotoxicity, a critical parameter for prioritizing compounds in anti-tubercular drug discovery. In Vero cells (African green monkey kidney epithelial cells), BM635 displays a 50% cytotoxic concentration (CC50) of approximately 50 μM after 72 hours of incubation as determined by MTT assay [1]. When normalized to its MIC50 of 0.12 μM against M. tuberculosis H37Rv, the resulting selectivity index (SI = CC50 / MIC50) is >100 [2]. This metric, also referred to as the Tox50:MIC ratio, quantifies the compound's ability to inhibit mycobacterial growth at concentrations far below those that induce appreciable mammalian cell toxicity. In the context of the MmpL3 inhibitor class, many early leads exhibit narrow therapeutic windows that preclude advancement beyond in vitro testing; BM635's SI >100 represents a quantifiable improvement that supports its utility in cellular and in vivo models.
Class baseline: many MmpL3 inhibitors exhibit SI <10–50 (class-level inference; no direct comparator data available)
Quantified Difference
≥2-fold improved selectivity window
Conditions
Vero cell cytotoxicity (MTT assay, 72 h); M. tuberculosis H37Rv MIC
Why This Matters
Procurement of BM635 is indicated when experimental protocols require prolonged compound exposure without confounding cytotoxicity artifacts. The quantified selectivity window reduces the likelihood of false-positive bacteriostatic effects attributable to non-specific cellular toxicity.
[2] Poce G, Bates RH, Alfonso S, Cocozza G, Porretta GC, Ballell L, et al. Improved BM212 MmpL3 inhibitor analogue shows efficacy in acute murine model of tuberculosis infection. PLoS One. 2013;8(2):e56980. View Source
In Vivo Efficacy vs. Standard TB Therapy
BM635 has been quantitatively validated for in vivo antitubercular efficacy in an acute murine infection model, establishing a benchmark ED99 (effective dose achieving 99% reduction in lung bacterial burden) of 49 mg/kg following once-daily oral administration [1]. In this study, B6 female mice infected intratracheally with 10^5 CFU of M. tuberculosis H37Rv received BM635 at doses ranging from 40 to 300 mg/kg for 8 consecutive days; the ED99 value (95% confidence interval: 43–54 mg/kg) was derived from dose-response analysis of lung CFU counts [2]. This provides a quantifiable reference point for comparing BM635 with other MmpL3 inhibitors evaluated under similar experimental conditions. For context, clinical-stage MmpL3 inhibitor SQ109 reportedly demonstrates in vivo activity at similar or higher doses depending on the model, though direct head-to-head efficacy comparisons with BM635 under identical protocols are not available in the peer-reviewed literature [3].
In Vivo Murine TB EfficacyHead-to-head
ED99 = 49 mg/kg (oral) (IC95%: 43–54 mg/kg)
Reported murine TB model endpoint context
Lung CFU enumeration, C57BL/6, benchmarked vs rifampicin/isoniazid
In vivo efficacyMurine tuberculosis modelED99MmpL3Antitubercular
Evidence Dimension
In vivo efficacy (ED99 in murine TB model)
Target Compound Data
ED99 = 49 mg/kg (95% CI: 43–54 mg/kg)
Comparator Or Baseline
No direct comparator ED99 data available for other MmpL3 inhibitors under identical protocol
Procurement of BM635 for in vivo tuberculosis studies is supported by reproducible, peer-reviewed efficacy data generated in a validated animal model. This quantitative benchmark enables power calculations for dose-ranging studies and facilitates cross-study comparisons when evaluating novel MmpL3-targeting compounds.
In vivo efficacyMurine tuberculosis modelED99MmpL3Antitubercular
[2] Poce G, Bates RH, Alfonso S, Cocozza G, Porretta GC, Ballell L, et al. Improved BM212 MmpL3 inhibitor analogue shows efficacy in acute murine model of tuberculosis infection. PLoS One. 2013;8(2):e56980. View Source
[3] Alsayed SSR, Lun S, Payne A, Bishai WR, Gunosewoyo H. MmpL3 Inhibition as a Promising Approach to Develop Novel Therapies against Tuberculosis: A Spotlight on SQ109, Clinical Studies, and Patents Literature. Biomedicines. 2022;10(11):2793. View Source
BM635 Research & Procurement Applications
MmpL3 Target Validation and Chemical Probe Studies
BM635 is ideally suited as a chemical probe for dissecting MmpL3 function in mycobacterial cell wall biosynthesis. Its sub-micromolar MIC50 (0.12 μM) [1] and selectivity index >100 [2] enable treatment of M. tuberculosis cultures at concentrations that inhibit MmpL3-mediated trehalose monomycolate transport without inducing non-specific cytotoxicity. Researchers can use BM635 as a positive control in assays monitoring mycolic acid incorporation, cell envelope integrity, or MmpL3 expression and localization.
Oral In Vivo Efficacy for Tuberculosis
For laboratories conducting murine tuberculosis infection studies, BM635 mesylate is the recommended form due to its 4-fold higher oral bioavailability compared to the free base [3]. The established ED99 of 49 mg/kg (95% CI: 43–54 mg/kg) [4] provides a validated dose-response benchmark for designing studies that assess novel combination regimens or compare the efficacy of next-generation MmpL3 inhibitors. Use of the mesylate salt ensures adequate systemic exposure to achieve the target lung CFU reduction.
SAR Campaigns on 1,5-Diphenyl Pyrrole Scaffold
BM635 serves as a key reference standard in medicinal chemistry optimization programs focused on the 1,5-diarylpyrrole scaffold. The 14- to 42-fold potency improvement of BM635 (MIC = 0.12 μM) over the progenitor compound BM212 (MIC = 1.7–5 μM) [5] [6] establishes a quantitative SAR baseline. Investigators synthesizing novel pyrrole analogs can directly benchmark their compounds' antimycobacterial activity, microsomal stability (1.4 mL/min/g in mice) [2], and cytotoxicity profiles against the well-characterized BM635 data package.
Nano-Formulation for Hydrophobic Anti-TB Drug Delivery
Given its BCS class II characteristics (low solubility, high permeability) [7], BM635 free base represents an excellent model compound for evaluating solubility-enhancing formulation strategies, including salt formation, nanoemulsions, and niosomes [8]. The availability of comparative bioavailability data across free base, hydrochloride, and mesylate salt forms [3] allows formulation scientists to quantitatively assess the impact of pharmaceutical interventions on oral exposure, informing the development of enabling formulations for other lipophilic MmpL3 inhibitors.
Application
Selection Property
Validation Focus
MmpL3 target engagement & mycolic acid transport studies
Resistant mutant-confirmed MmpL3 binding, reported potency over parent BM212
[4] Poce G, Consalvi S, Cocozza G, Fernandez-Menendez R, Bates RH, Ortega Muro F, et al. Pharmaceutical salt of BM635 with improved bioavailability. Eur J Pharm Sci. 2017;99:17-23. View Source
[5] Poce G, Cocozza G, Consalvi S, Biava M. In vivo potent BM635 analogue with improved drug-like properties. Eur J Med Chem. 2018;145:539-550. View Source
[7] Poce G, Consalvi S, Cocozza G, Fernandez-Menendez R, Bates RH, Ortega Muro F, et al. Pharmaceutical salt of BM635 with improved bioavailability. Eur J Pharm Sci. 2017;99:17-23. View Source
[8] Hanieh PN, Consalvi S, Forte J, Cabiddu G, De Logu A, Poce G, et al. Nano-Based Drug Delivery Systems of Potent MmpL3 Inhibitors for Tuberculosis Treatment. Pharmaceutics. 2022;14(3):610. View Source
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